Cas no 80795-00-2 ([(2R)-3-Bis(phenylmethoxy)phosphoryloxy-2-hexadecanoyloxypropyl] hexadecanoate)

• Product Name: [(2R)-3-Bis(phenylmethoxy)phosphoryloxy-2-hexadecanoyloxypropyl] hexadecanoate
• CAS No: 80795-00-2
• MF: C₄₉H₈₁O₈P
• MW: 829.136417150497
• CID: 705029
• Update Time: 2023-08-02

[(2R)-3-Bis(phenylmethoxy)phosphoryloxy-2-hexadecanoyloxypropyl] hexadecanoate Chemical and Physical Properties

Names and Identifiers

• Hexadecanoic acid,1-[[[bis(phenylmethoxy)phosphinyl]oxy]methyl]-1,2-ethanediyl ester, (R)-
• [R,(+)]-1-O,2-O-Dipalmitoyl-L-glycerol 3-(phosphoric acid dibenzyl) ester
• L-Glycerol 1,2-dipalmitate 3-(phosphoric acid dibenzyl) ester
• [(2R)-3-Bis(phenylmethoxy)phosphoryloxy-2-hexadecanoyloxypropyl] hexadecanoate

• Inchi： 1S/C49H81O8P/c1-3-5-7-9-11-13-15-17-19-21-23-25-33-39-48(50)53-43-47(57-49(51)40-34-26-24-22-20-18-16-14-12-10-8-6-4-2)44-56-58(52,54-41-45-35-29-27-30-36-45)55-42-46-37-31-28-32-38-46/h27-32,35-38,47H,3-26,33-34,39-44H2,1-2H3/t47-/m1/s1
• InChI Key： IXMSPJDGSZKBQA-QZNUWAOFSA-N
• SMILES： P(=O)(OCC1C=CC=CC=1)(OCC1C=CC=CC=1)OC[C@@H](COC(CCCCCCCCCCCCCCC)=O)OC(CCCCCCCCCCCCCCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 58
• Rotatable Bond Count: 42
• Complexity: 969
• Topological Polar Surface Area: 97.4